Cas no 1797781-59-9 (2-[(benzenesulfonyl)methyl]-1-(2-bromobenzenesulfonyl)pyrrolidine)

• Product Name: 2-[(benzenesulfonyl)methyl]-1-(2-bromobenzenesulfonyl)pyrrolidine
• CAS No: 1797781-59-9
• MF: C₁₇H₁₈BrNO₄S₂
• MW: 444.363121509552
• CID: 5374110
• Update Time: 2025-05-19

2-[(benzenesulfonyl)methyl]-1-(2-bromobenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Bromophenyl)sulfonyl]-2-[(phenylsulfonyl)methyl]pyrrolidine
• 2-[(benzenesulfonyl)methyl]-1-(2-bromobenzenesulfonyl)pyrrolidine

• Inchi： 1S/C17H18BrNO4S2/c18-16-10-4-5-11-17(16)25(22,23)19-12-6-7-14(19)13-24(20,21)15-8-2-1-3-9-15/h1-5,8-11,14H,6-7,12-13H2
• InChI Key： JEMHWVZNSVYRMZ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2Br)(=O)=O)CCCC1CS(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.529±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 616.8±65.0 °C(Predicted)
• pka: -7.44±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-[(benzenesulfonyl)methyl]-1-(2-bromobenzenesulfonyl)pyrrolidine

Comprehensive Overview of 2-[(benzenesulfonyl)methyl]-1-(2-bromobenzenesulfonyl)pyrrolidine (CAS No. 1797781-59-9)

The compound 2-[(benzenesulfonyl)methyl]-1-(2-bromobenzenesulfonyl)pyrrolidine (CAS No. 1797781-59-9) is a specialized sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. Its pyrrolidine backbone, coupled with benzenesulfonyl and bromobenzenesulfonyl functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery and medicinal chemistry, where sulfonamide-based compounds are known for their diverse pharmacological properties.

In recent years, the demand for sulfonamide derivatives like 2-[(benzenesulfonyl)methyl]-1-(2-bromobenzenesulfonyl)pyrrolidine has surged due to their role in developing targeted therapies. This compound's brominated aromatic ring enhances its reactivity, making it a valuable building block for cross-coupling reactions in organic synthesis. Its structural features align with current trends in fragment-based drug design, a hot topic in AI-driven drug discovery. Many users searching for "sulfonamide pyrrolidine derivatives" or "bromobenzenesulfonyl applications" are likely exploring its potential in kinase inhibition or enzyme modulation.

The synthesis of CAS No. 1797781-59-9 involves multi-step organic reactions, often starting from pyrrolidine precursors and incorporating sulfonylation techniques. Its molecular weight and lipophilicity are critical parameters for researchers optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) in preclinical studies. Recent publications highlight its utility in constructing heterocyclic scaffolds, a focal point for those searching "pyrrolidine sulfonamide synthesis" or "drug-like molecular frameworks".

From a green chemistry perspective, the compound's synthetic routes are being refined to reduce hazardous byproducts, addressing the growing demand for environmentally friendly methodologies. This aligns with searches like "sustainable sulfonamide synthesis" or "green bromination techniques". Additionally, its crystallographic data and HPLC purity profiles are frequently requested by quality control laboratories, reflecting its importance in high-throughput screening.

In the context of computational chemistry, 2-[(benzenesulfonyl)methyl]-1-(2-bromobenzenesulfonyl)pyrrolidine serves as a model compound for molecular docking simulations. Its electron-withdrawing groups make it an interesting subject for DFT calculations, a trending topic among researchers investigating "non-covalent interactions" or "halogen bonding in drug design". The bromine atom's role in protein-ligand interactions is another area of active exploration.

Regulatory aspects of this compound are also noteworthy. While not classified as hazardous under current guidelines, proper laboratory handling protocols are essential due to its potential irritant properties. Safety data sheets (SDS) for CAS 1797781-59-9 emphasize standard precautions for sulfonamide compounds, a common query among industrial chemists and procurement specialists.

The commercial availability of 2-[(benzenesulfonyl)methyl]-1-(2-bromobenzenesulfonyl)pyrrolidine through specialty chemical suppliers has expanded its accessibility for academic research and pharmaceutical development. Pricing trends and bulk synthesis options are frequently searched terms, reflecting the compound's growing industrial relevance. Its shelf stability under various storage conditions is another practical consideration for end-users.

Looking ahead, the compound's potential in personalized medicine applications is being explored, particularly in designing selective enzyme inhibitors. This connects with broader discussions about structure-activity relationships (SAR) and molecular diversity in modern drug discovery. As research continues, CAS 1797781-59-9 remains a compelling example of how functionalized heterocycles contribute to advancing therapeutic innovation.